2-((5-(3,4-dichlorophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
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Description
2-((5-(3,4-dichlorophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H16Cl2N4OS2 and its molecular weight is 475.41. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Cascade Reactions
Thioureido-acetamides, a class of compounds to which 2-((5-(3,4-dichlorophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide belongs, are key precursors for synthesizing various heterocyclic structures. These compounds undergo one-pot cascade reactions, leading to the efficient synthesis of heterocycles like 2-iminothiazoles, thioparabanic acids, and imidazo[1,2-c]pyrimidines with excellent atom economy. This method provides benign access to these important heterocycles, which are crucial in pharmaceutical research and material science (Schmeyers & Kaupp, 2002).
Crystallographic Studies
Crystallographic studies of acetamide derivatives, including those structurally related to this compound, reveal insights into their molecular geometry and intermolecular interactions. Such studies facilitate the understanding of molecular conformations and the design of molecules with desired physical and chemical properties (Saravanan et al., 2016).
Anticancer Research
Derivatives of this compound have been explored for their anticancer activities. Specifically, compounds bearing heterocyclic rings and based on the 2-(4-aminophenyl)benzothiazole structure have shown potential against various human tumor cell lines, indicating their relevance in developing new anticancer therapies (Yurttaş, Tay, & Demirayak, 2015).
Acidity and pKa Studies
The acidity constants (pKa values) of newly synthesized acetamide derivatives, including those related to this compound, have been determined through UV spectroscopic studies. Understanding the acidity of these compounds is crucial for their application in various biological and chemical contexts (Duran & Canbaz, 2013).
Antibacterial Research
Research on acetamide derivatives has also included the synthesis and evaluation of their antibacterial activity. Studies have synthesized and tested various compounds for their efficacy against gram-positive and gram-negative bacteria, contributing to the search for new antibacterial agents (Desai et al., 2008).
Properties
IUPAC Name |
2-[5-(3,4-dichlorophenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C21H16Cl2N4OS2/c1-13-2-5-15(6-3-13)27-18(14-4-7-16(22)17(23)10-14)11-25-21(27)30-12-19(28)26-20-24-8-9-29-20/h2-11H,12H2,1H3,(H,24,26,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWZADWSANFZUQD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC3=NC=CS3)C4=CC(=C(C=C4)Cl)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16Cl2N4OS2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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